Based
Overview
Description
Based, or basic amino acid research, is a field of scientific study that examines the structure and function of amino acids and their interactions in biological systems. Amino acids are the building blocks of proteins and are essential for life. Research in this area has been ongoing since the 1950s, and it has since grown to encompass a wide range of topics, including the synthesis of novel amino acids, the mechanisms of action, and the biochemical and physiological effects of amino acid-based compounds.
Scientific Research Applications
Basic Research and Paradigm Shifts
Basic research serves as the foundation for scientific progress. It often leads to paradigm shifts, opening up entirely new fields of industry, technology, and understanding of the human condition . Researchers explore fundamental principles, mechanisms, and phenomena without immediate practical applications. However, these discoveries can have profound implications in the long term.
Translational Medicine and Personalized Treatments
Translational medicine bridges the gap between basic research and clinical applications. By studying molecular and cellular mechanisms underlying complex diseases, translational medicine aims to develop targeted and personalized treatments . For instance, understanding specific genetic variations can guide tailored therapies for cancer patients.
Evidence-Based Education and Cognitive Biases
Scientific research informs evidence-based practices, even beyond the lab. In education, for example, studies evaluate teaching methods and interventions. Researchers examine cognitive biases—systematic mistakes in logical reasoning that affect decision-making. By understanding these biases, educators can design more effective learning strategies .
Scientific Method in Everyday Life
The scientific method isn’t limited to laboratories. It’s a matter of logical reasoning applied to various aspects of life. People who grasp this method are less prone to distorted perspectives. For instance, understanding how hypotheses are tested empowers individuals to critically evaluate information and avoid confirmation bias .
Innovations from Published Science
A recent study mapped the links between published science and patented innovations. Basic scientific research contributes to technological advancements, economic growth, and societal well-being. By connecting the dots, we recognize how society benefits from seemingly abstract research .
Causal Relationships and Evidence
Inductive Reasoning and Cell Theory
Inductive reasoning, based on empirical observation, plays a crucial role in scientific progress. Rudolf Virchow used inductive reasoning to formulate the cell theory, which states that all cells derive from pre-existing ones. While inductive reasoning has limitations, it remains a powerful tool for hypothesis generation .
Empirical Testing and Hypothetico-Deductive Reasoning
The universally accepted scientific method relies on hypothetico-deductive reasoning. Researchers formulate testable hypotheses and iteratively test them through empirical experiments. This process ensures that scientific knowledge evolves based on evidence rather than preconceived notions .
properties
IUPAC Name |
4-azido-N-[2-[2-[(4-azido-2-hydroxybenzoyl)amino]ethyldisulfanyl]ethyl]-2-hydroxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N8O4S2/c19-25-23-11-1-3-13(15(27)9-11)17(29)21-5-7-31-32-8-6-22-18(30)14-4-2-12(24-26-20)10-16(14)28/h1-4,9-10,27-28H,5-8H2,(H,21,29)(H,22,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQZOUYFHWKTGEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCCSSCCNC(=O)C2=C(C=C(C=C2)N=[N+]=[N-])O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N8O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90394743 |
Source
|
| Record name | BASED | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90394743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
474.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Based | |
CAS RN |
199804-21-2 |
Source
|
| Record name | BASED | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90394743 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-amino-4,5,6,7-tetrahydrobenzo[d]thiazole-6-carboxylate](/img/structure/B174961.png)
